2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 2-[2-(2-butan-2-ylphenoxy)propanoylamino]benzamide
• InChI: InChI=1S/C20H24N2O3/c1-4-13(2)15-9-6-8-12-18(15)25-14(3)20(24)22-17-11-7-5-10-16(17)19(21)23/h5-14H,4H2,1-3H3,(H2,21,23)(H,22,24)
• InChI Key: LAKCGLYEUMUMMG-UHFFFAOYSA-N
• SMILES: CCC(C)C1=CC=CC=C1OC(C)C(=O)NC2=CC=CC=C2C(=O)N

Description

2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide, also known as BPPB, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. BPPB is a benzamide derivative that belongs to the class of small molecules known as ion channel modulators. This molecule has been found to modulate the activity of several ion channels, including the voltage-gated potassium channel Kv1.3, which is involved in the regulation of T cell activation and proliferation.

Mechanism of Action

2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide modulates the activity of ion channels, including Kv1.3, by binding to a specific site on the channel protein. This binding leads to a conformational change in the channel, which alters its activity. In the case of Kv1.3, 2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide binding leads to a reduction in channel activity, which inhibits T cell activation and proliferation.
Biochemical and Physiological Effects:
2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide has been shown to have several biochemical and physiological effects in scientific studies. The compound has been found to inhibit T cell activation and proliferation, reduce inflammation, induce apoptosis in cancer cells, and modulate the activity of ion channels. 2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide has also been shown to have a low toxicity profile, making it a promising candidate for therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide for lab experiments is its specificity for ion channels, including Kv1.3. This allows for selective modulation of channel activity, which can be useful in studying the role of ion channels in various biological processes. 2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide also has a low toxicity profile, which reduces the risk of adverse effects in lab experiments.
One limitation of 2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide for lab experiments is its relatively low potency compared to other ion channel modulators. This can make it difficult to achieve the desired level of channel modulation in some experiments. Additionally, 2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide has a relatively short half-life, which can make it difficult to maintain consistent levels of the compound over time.

Future Directions

For research include the development of more potent analogs and investigation of 2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide's potential therapeutic applications in other areas.

Synthesis Methods

The synthesis of 2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide involves the reaction of 2-sec-butylphenol with 2-bromo-1-(4-fluorophenyl)ethanone to form 2-(2-sec-butylphenoxy)propiophenone. This intermediate is then reacted with 2-aminobenzamide in the presence of a base to form 2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide. The synthesis of 2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide has been reported in several scientific publications, and the purity and yield of the compound have been optimized through various methods.

Scientific Research Applications

2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide has been found to have potential therapeutic applications in several areas of scientific research. One of the main areas of research is the treatment of autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis. 2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide has been shown to inhibit the activity of Kv1.3 channels in T cells, which reduces T cell activation and proliferation. This can lead to a reduction in the inflammation and tissue damage associated with autoimmune diseases.
2-{[2-(2-Sec-butylphenoxy)propanoyl]amino}benzamide has also been studied for its potential use in cancer therapy. The compound has been found to induce apoptosis, or programmed cell death, in cancer cells by modulating the activity of ion channels. This can lead to the selective killing of cancer cells while sparing healthy cells.